Cas no 79183-44-1 (1H-Indole-2,3-dione,5-bromo-1-(phenylmethyl)-)

• Product Name: 1H-Indole-2,3-dione,5-bromo-1-(phenylmethyl)-
• CAS No: 79183-44-1
• MF: C₁₅H₁₀BrNO₂
• MW: 316.149403095245
• MDL: MFCD00811730
• CID: 571883
• PubChem ID: 54357
• Update Time: 2025-05-23

1H-Indole-2,3-dione,5-bromo-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2,3-dione,5-bromo-1-(phenylmethyl)-
• 1-benzyl-5-bromo-indole-2,3-dione
• 1-benzyl-5-bromoindole-2,3-dione
• 1-Benzyl-5-bromo-isatin
• MFCD00811730
• CS-0331046
• DTXSID20229574
• INDOLE-2,3-DIONE, 1-BENZYL-5-BROMO-
• AB00079400-01
• CCG-106782
• SCHEMBL5659265
• CHEMBL3128210
• BDBM50448805
• AKOS000245499
• Cambridge id 5301889
• E83129
• BRN 5053673
• 1-benzyl-5-bromo-1H-indole-2,3-dione
• 1-Benzyl-5-bromoindoline-2,3-dione
• 1H-Indole-2,3-dione, 5-bromo-1-(phenylmethyl)-
• 1-BENZYL-5-BROMO-2,3-DIHYDRO-1H-INDOLE-2,3-DIONE
• 79183-44-1
• STK046299
• 1-benzyl-5-bromo-indoline-2,3-dione

• MDL： MFCD00811730
• Inchi： 1S/C15H10BrNO2/c16-11-6-7-13-12(8-11)14(18)15(19)17(13)9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： GGXZCVYJRFSCPS-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(N2CC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 314.989
• Monoisotopic Mass: 314.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.604
• Boiling Point: 472.5 °C at 760 mmHg
• Flash Point: 239.6 °C
• Refractive Index: 1.68

Additional information on 1H-Indole-2,3-dione,5-bromo-1-(phenylmethyl)-

Comprehensive Overview of 1H-Indole-2,3-dione,5-bromo-1-(phenylmethyl)- (CAS No. 79183-44-1)

1H-Indole-2,3-dione,5-bromo-1-(phenylmethyl)-, also known by its CAS number 79183-44-1, is a brominated indole derivative with significant applications in pharmaceutical and biochemical research. This compound belongs to the class of heterocyclic organic compounds, which are widely studied for their diverse biological activities. The presence of a bromine atom at the 5-position and a phenylmethyl group at the 1-position of the indole ring makes it a valuable intermediate in synthetic chemistry.

Researchers are increasingly interested in 5-bromo-1-(phenylmethyl)-1H-indole-2,3-dione due to its potential role in drug discovery. Recent studies highlight its relevance in targeting enzyme inhibition and receptor modulation, aligning with the growing demand for novel therapeutic agents. The compound's unique structure allows for further functionalization, making it a versatile building block in medicinal chemistry.

In the context of green chemistry, CAS 79183-44-1 has garnered attention for its potential in sustainable synthesis. With the rise of eco-friendly methodologies, scientists are exploring its use in catalyzed reactions and solvent-free processes. This aligns with the global shift toward reducing environmental impact in chemical manufacturing.

The compound's spectroscopic properties, including NMR and mass spectrometry data, are well-documented, aiding in its identification and purity assessment. Analytical techniques such as HPLC and LC-MS are commonly employed to characterize 1H-Indole-2,3-dione derivatives, ensuring compliance with industry standards.

From a commercial perspective, 79183-44-1 is supplied by leading chemical vendors under stringent quality control. Its applications span academic research, pharmaceutical development, and material science. The demand for brominated indole compounds continues to rise, driven by their utility in high-throughput screening and biomarker discovery.

Frequently asked questions about 5-bromo-1-(phenylmethyl)-1H-indole-2,3-dione include its solubility, stability, and synthetic routes. Researchers often seek information on its storage conditions and handling precautions, emphasizing the need for detailed technical documentation. Additionally, its compatibility with cross-coupling reactions and metal-catalyzed transformations is a hot topic in organic chemistry forums.

In summary, CAS No. 79183-44-1 represents a critical scaffold in modern chemical research. Its structural features and functional groups enable diverse applications, from drug design to material innovation. As the scientific community advances toward precision medicine and sustainable synthesis, this compound is poised to play a pivotal role in future breakthroughs.